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Compound of Interest

Compound Name: CCT241533

Cat. No.: B560082 Get Quote

Introduction
CCT241533 is a potent and selective ATP-competitive inhibitor of Checkpoint Kinase 2 (CHK2),

a critical component of the DNA damage response pathway.[1][2][3] It exhibits an IC50 of 3 nM

for CHK2 and is significantly less active against other kinases, making it a valuable tool for

studying cellular responses to DNA damage and for potential therapeutic applications.[1][2][3]

[4] Proper preparation of a CCT241533 stock solution is the first critical step for accurate and

reproducible experimental results in cell-based assays and other research applications. This

application note provides a detailed protocol for the preparation, storage, and handling of

CCT241533 stock solutions.

Quantitative Data Summary
For ease of reference, the key quantitative data for CCT241533 and its hydrochloride salt are

summarized in the table below.
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Property CCT241533
CCT241533
hydrochloride

Reference(s)

Molecular Formula C23H27FN4O4 C23H27FN4O4 • HCl [1][4],[3][5][6]

Molecular Weight 442.48 g/mol
478.95 g/mol (or

479.0 g/mol )
[1][4],[3][5][6]

Appearance
White to off-white

solid
Crystalline solid [1],[5][6]

Purity --- ≥98% [5][6]

Solubility in DMSO Soluble
~30 mg/mL to 96

mg/mL
[4],[3][5][6]

Solubility in Ethanol --- ~5 mg/mL to 7 mg/mL [3][5][6]

Solubility in DMF --- ~30 mg/mL [5][6]

Solubility in PBS (pH

7.2)
---

~0.5 mg/mL (or 500

µg/mL)
[5][6]

Storage (Solid)
-20°C for up to 3

years

-20°C for up to 4

years
[1],[5][6]

Storage (In Solvent)

-80°C for up to 6

months, -20°C for up

to 1 month

-80°C for up to 1 year,

-20°C for up to 1

month

[1][3]

Experimental Protocols
Materials

CCT241533 or CCT241533 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM DMSO Stock Solution of
CCT241533 Hydrochloride
This protocol describes the preparation of a 10 mM stock solution of CCT241533
hydrochloride. Adjust the calculations accordingly if using the free base form or a different

concentration.

Pre-weighing Preparations: Before opening the vial of CCT241533 hydrochloride, allow it to

equilibrate to room temperature for at least 60 minutes to prevent condensation of moisture

onto the compound.

Weighing the Compound: Carefully weigh out the desired amount of CCT241533
hydrochloride powder using a calibrated analytical balance in a chemical fume hood. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 4.79 mg of

CCT241533 hydrochloride (Molecular Weight: 479.0 g/mol ).

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 479.0 g/mol = 4.79 mg

Dissolving the Compound: Add the weighed CCT241533 hydrochloride to a sterile

microcentrifuge tube. Add the calculated volume of anhydrous DMSO to the tube. For the

example above, this would be 1 mL.

Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly until the solid is

completely dissolved.[4] Gentle warming in a 37°C water bath for 10 minutes and/or

sonication can aid in dissolution if necessary.[4]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed vials to avoid repeated freeze-thaw cycles.[3][7] Store the aliquots at -20°C for
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short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).[3]

Safety Precautions
CCT241533 is a bioactive molecule and should be handled with care. Always wear

appropriate PPE, including a lab coat, safety glasses, and gloves.

Perform all weighing and handling of the powdered compound in a chemical fume hood to

avoid inhalation.

Consult the Safety Data Sheet (SDS) for CCT241533 for complete safety information.[5]

Visualizations
CCT241533 Mechanism of Action
CCT241533 acts as an ATP-competitive inhibitor of CHK2. In the event of DNA double-strand

breaks, Ataxia Telangiectasia Mutated (ATM) kinase is activated, which in turn phosphorylates

and activates CHK2. Activated CHK2 then phosphorylates downstream targets to induce cell

cycle arrest, DNA repair, or apoptosis. CCT241533 binds to the ATP-binding pocket of CHK2,

preventing its kinase activity and thereby abrogating the downstream signaling cascade.
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Caption: Mechanism of CCT241533 action in the DNA damage response pathway.

Experimental Workflow for CCT241533 Stock Solution
Preparation
The following diagram illustrates the key steps involved in the preparation of a CCT241533
stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b560082?utm_src=pdf-body
https://www.benchchem.com/product/b560082?utm_src=pdf-body
https://www.benchchem.com/product/b560082?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Obtain CCT241533 Powder

Equilibrate vial to
room temperature

Weigh desired amount
of powder

Dissolve in appropriate
volume of DMSO

Vortex/Sonicate to ensure
complete dissolution

Aliquot into single-use
vials

Store at -20°C or -80°C

End: Ready for use

Click to download full resolution via product page

Caption: Workflow for preparing a CCT241533 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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